Cas no 130403-01-9 (3-Isoxazolecarboxamide,N-(2,6-dimethylphenyl)-N,5-dimethyl-)

• Product name: 3-Isoxazolecarboxamide,N-(2,6-dimethylphenyl)-N,5-dimethyl-
• CAS No: 130403-01-9
• MF: C₁₄H₁₆N₂O₂
• MW: 244.28904
• CID: 160160
• PubChem ID: 3076177

3-Isoxazolecarboxamide,N-(2,6-dimethylphenyl)-N,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide,N-(2,6-dimethylphenyl)-N,5-dimethyl-
• N-(2,6-dimethylphenyl)-N,5-dimethyl-1,2-oxazole-3-carboxamide
• N,5-Dimethyl-N-(2,6-dimethylphenyl)-3-isoxazolecarboxamide
• 130403-01-9
• BRN 5817676
• DTXSID00156511
• 3-Isoxazolecarboxamide, N,5-dimethyl-N-(2,6-dimethylphenyl)-

• Inchi： InChI=1S/C14H16N2O2/c1-9-6-5-7-10(2)13(9)16(4)14(17)12-8-11(3)18-15-12/h5-8H,1-4H3
• InChI Key： OTMXTFCQWUJDPD-UHFFFAOYSA-N
• SMILES： CC1ON=C(C(N(C2=C(C)C=CC=C2C)C)=O)C=1

Computed Properties

• Exact Mass: 244.12128
• Monoisotopic Mass: 244.121178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.3

Experimental Properties

• Density: 1.154
• Boiling Point: 405.9°Cat760mmHg
• Flash Point: 199.3°C
• Refractive Index: 1.579
• PSA: 46.34